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Compound of Interest

Compound Name: SC58451

Cat. No.: B15609657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of SC58451, a potent and selective COX-2 inhibitor. Adherence to these

guidelines is critical to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)
When handling SC58451, the following personal protective equipment is mandatory to prevent

skin contact, eye irritation, and inhalation.

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile, neoprene).

Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection

A suitable respirator should be used if ventilation

is inadequate or when handling fine powders to

avoid dust and aerosol formation.
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A systematic approach to handling and storing SC58451 is crucial to minimize exposure risk

and maintain the compound's stability.

Engineering Controls
Ventilation: Use only in areas with appropriate exhaust ventilation, such as a chemical fume

hood.

Safety Stations: Ensure a safety shower and eye wash station are readily accessible in the

immediate work area.

Procedural Steps for Handling
Preparation: Before handling, ensure all required PPE is correctly worn. The work area within

the chemical fume hood should be clean and uncluttered.

Weighing and Aliquoting:

Handle the solid compound carefully to avoid generating dust.

If creating solutions, add the solvent to the pre-weighed SC58451 slowly to prevent

splashing.

During Use:

Avoid inhalation, and direct contact with eyes and skin.[1]

Keep the container tightly closed when not in use.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands thoroughly with soap and water after handling.

Storage
Store in a cool, dry, and well-ventilated place.
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Keep the container tightly sealed to prevent degradation.

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.

Skin Contact

Remove contaminated clothing and shoes.

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan
Proper disposal of SC58451 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: SC58451 waste should be considered hazardous chemical waste.

Containerization:

Collect waste in a designated, properly labeled, and sealed container.
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Do not mix with other waste streams unless compatibility is confirmed.

Disposal Route: Dispose of contents and container in accordance with all local, regional,

national, and international regulations. Contact your institution's Environmental Health and

Safety (EHS) office for specific guidance on chemical waste disposal procedures.

SC58451 Mechanism of Action: COX-2 Inhibition
SC58451 is a selective inhibitor of cyclooxygenase-2 (COX-2). COX-2 is an enzyme that plays

a key role in the inflammatory response by converting arachidonic acid into prostaglandins,

which are lipid compounds that mediate pain and inflammation.[2] By selectively blocking the

COX-2 enzyme, SC58451 reduces the production of these pro-inflammatory prostaglandins

without significantly affecting the related COX-1 enzyme, which is involved in maintaining the

protective lining of the gastrointestinal tract.[2]
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Caption: COX-2 signaling pathway and the inhibitory action of SC58451.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15609657#personal-protective-equipment-for-
handling-sc58451]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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